Cas no 1803944-12-8 (Ethyl 3-(bromomethyl)-6-fluoro-2-(trifluoromethoxy)pyridine-5-acetate)

• Product Name: Ethyl 3-(bromomethyl)-6-fluoro-2-(trifluoromethoxy)pyridine-5-acetate
• CAS No: 1803944-12-8
• MF: C₁₁H₁₀BrF₄NO₃
• MW: 360.099616527557
• CID: 4830076
• Update Time: 2025-07-17

Ethyl 3-(bromomethyl)-6-fluoro-2-(trifluoromethoxy)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(bromomethyl)-6-fluoro-2-(trifluoromethoxy)pyridine-5-acetate

• Inchi： 1S/C11H10BrF4NO3/c1-2-19-8(18)4-6-3-7(5-12)10(17-9(6)13)20-11(14,15)16/h3H,2,4-5H2,1H3
• InChI Key： XVFXTORJWHDFDW-UHFFFAOYSA-N
• SMILES： BrCC1C(=NC(=C(C=1)CC(=O)OCC)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 329
• XLogP3: 3.5
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 3-(bromomethyl)-6-fluoro-2-(trifluoromethoxy)pyridine-5-acetate

Research Brief on Ethyl 3-(bromomethyl)-6-fluoro-2-(trifluoromethoxy)pyridine-5-acetate (CAS: 1803944-12-8)

Ethyl 3-(bromomethyl)-6-fluoro-2-(trifluoromethoxy)pyridine-5-acetate (CAS: 1803944-12-8) is a specialized pyridine derivative that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and bromomethyl functional groups, serves as a key intermediate in the synthesis of novel bioactive molecules. Recent studies have highlighted its potential in the development of targeted therapeutics, particularly in the areas of oncology and infectious diseases.

The structural features of Ethyl 3-(bromomethyl)-6-fluoro-2-(trifluoromethoxy)pyridine-5-acetate make it a versatile building block for drug discovery. The presence of the bromomethyl group allows for further functionalization through nucleophilic substitution reactions, while the trifluoromethoxy moiety enhances the metabolic stability and bioavailability of resulting compounds. Researchers have exploited these properties to design potent inhibitors of specific enzymes and receptors implicated in disease pathways.

In a recent study published in the Journal of Medicinal Chemistry, researchers utilized Ethyl 3-(bromomethyl)-6-fluoro-2-(trifluoromethoxy)pyridine-5-acetate as a precursor for the synthesis of novel kinase inhibitors. The study demonstrated that derivatives of this compound exhibited significant activity against a panel of cancer cell lines, with particular efficacy in models of drug-resistant tumors. The researchers attributed this activity to the compound's ability to modulate key signaling pathways involved in cell proliferation and survival.

Another significant application of Ethyl 3-(bromomethyl)-6-fluoro-2-(trifluoromethoxy)pyridine-5-acetate has been in the development of antimicrobial agents. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of quinolone derivatives using this compound as a starting material. The resulting molecules showed promising activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli.

The synthetic accessibility of Ethyl 3-(bromomethyl)-6-fluoro-2-(trifluoromethoxy)pyridine-5-acetate has also made it valuable for medicinal chemistry optimization studies. Researchers have developed efficient synthetic routes to this compound, typically starting from commercially available fluoropyridine precursors. Recent advances in catalytic methods have improved the yield and purity of the final product, facilitating its broader application in drug discovery programs.

Looking forward, Ethyl 3-(bromomethyl)-6-fluoro-2-(trifluoromethoxy)pyridine-5-acetate continues to be a compound of significant interest in pharmaceutical research. Ongoing studies are exploring its use in the development of targeted protein degraders (PROTACs) and covalent inhibitors. The compound's unique combination of reactivity and stability positions it as a valuable tool for addressing challenging targets in drug discovery. Future research directions may include the exploration of its applications in radiopharmaceuticals and diagnostic agents, leveraging the fluorine atom for PET imaging applications.